N-tert-butyl-4-methylpyridine-3-carboxamide
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For example, N-tert-butyl-4-methylpiperid-3-one was synthesized and the stereochemistry of its reduction was studied . In the series of 3-ketopiperidines, the methyl substituent at 4-C was significantly hindered by the axial attack of the reagent during the isopropylate reduction .Chemical Reactions Analysis
The chemical reactions involving “N-tert-butyl-4-methylpyridine-3-carboxamide” are not well-documented in the literature .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-tert-butyl-4-methylpyridine-3-carboxamide” are not well-documented in the literature .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of N-tert-butyl-4-methylpyridine-3-carboxamide can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "4-methylpyridine-3-carboxylic acid", "tert-butylamine", "ethyl chloroformate", "triethylamine", "dichloromethane", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: 4-methylpyridine-3-carboxylic acid is reacted with ethyl chloroformate and triethylamine in dichloromethane to form the corresponding ethyl ester intermediate.", "Step 2: The ethyl ester intermediate is then reacted with tert-butylamine in dichloromethane to form the desired amide product.", "Step 3: The reaction mixture is then treated with sodium bicarbonate and water to neutralize the acid byproduct and extract the product into the aqueous layer.", "Step 4: The product is then isolated and purified through standard techniques such as filtration, washing, and recrystallization." ] } | |
CAS RN |
160301-20-2 |
Product Name |
N-tert-butyl-4-methylpyridine-3-carboxamide |
Molecular Formula |
C11H16N2O |
Molecular Weight |
192.3 |
Purity |
95 |
Origin of Product |
United States |
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